Cas no 40133-09-3 (4,5,6,7,8,9-hexahydrocyclooctabthiophene-2-carboxylic Acid)

• Product Name: 4,5,6,7,8,9-hexahydrocyclooctabthiophene-2-carboxylic Acid
• CAS No: 40133-09-3
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• MDL: MFCD04054989
• CID: 331700
• PubChem ID: 5183659
• Update Time: 2025-04-19

4,5,6,7,8,9-hexahydrocyclooctabthiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Cycloocta[b]thiophene-2-carboxylicacid, 4,5,6,7,8,9-hexahydro-
• 4,5,6,7,8,9-Hexahydrocycloocta[b]thiophene-2-carboxylic acid
• MFCD04054989
• AKOS000313745
• EN300-08843
• Z55928912
• 4H,5H,6H,7H,8H,9H-cycloocta[b]thiophene-2-carboxylic acid
• 40133-09-3
• VS-06069
• CS-0307849
• G41199
• BBL017337
• 4,5,6,7,8,9-HEXAHYDROCYCLOOCTA[B]THIOPHENE-2-CARBOXYLICACID
• STK443768
• ALBB-000964
• 4,5,6,7,8,9-hexahydrocyclooctabthiophene-2-carboxylic Acid

• MDL： MFCD04054989
• Inchi： 1S/C11H14O2S/c12-11(13)10-7-8-5-3-1-2-4-6-9(8)14-10/h7H,1-6H2,(H,12,13)
• InChI Key： XKWUEZYMRWQSOI-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2=C1CCCCCC2

Computed Properties

• Exact Mass: 209.063625
• Monoisotopic Mass: 209.063625
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.4
• XLogP3: 3.8

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 390.0±42.0 °C at 760 mmHg
• Flash Point: 189.6±27.9 °C
• Refractive Index: 1.576
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4,5,6,7,8,9-hexahydrocyclooctabthiophene-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids